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Compound of Interest

Compound Name: 2,4-Bis(phenylsulfonyl)phenol

Cat. No.: B170072 Get Quote

An In-Depth Technical Guide to 2,4-Bis(phenylsulfonyl)phenol: Properties, Applications, and

Safety Protocols

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2,4-Bis(phenylsulfonyl)phenol
(CAS No. 177325-75-6), a compound of significant interest in materials science and organic

synthesis. Designed for researchers, scientists, and professionals in drug development, this

document synthesizes critical data on its chemical and physical properties, primary

applications, and detailed safety and handling protocols. The information herein is intended to

support the safe and effective use of this compound in a laboratory and industrial setting.

Chemical Identity and Physicochemical Properties
2,4-Bis(phenylsulfonyl)phenol, also known as DBSP, is a white crystalline powder.[1][2] Its

chemical structure, featuring a central phenol ring substituted with two phenylsulfonyl groups,

imparts a high degree of thermal stability.[3] This stability is a key factor in its primary

application as a developer in thermal printing technologies.[3][4]

The fundamental properties of this compound are summarized in the table below, providing a

quantitative basis for understanding its behavior in various experimental and industrial

processes.
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Property Value Source(s)

CAS Number 177325-75-6 [4][5]

Molecular Formula C₁₈H₁₄O₅S₂ [2]

Molecular Weight 374.43 g/mol [2]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 155-158 °C [2][3]

Boiling Point 631.4 ± 50.0 °C at 760 mmHg [5]

Density 1.4 ± 0.1 g/cm³

Flash Point 335.6 ± 30.1 °C

Synthesis and Applications
General Synthesis Route
The synthesis of 2,4-Bis(phenylsulfonyl)phenol typically involves the sulfonylation of phenol.

[4] This electrophilic aromatic substitution reaction introduces the phenylsulfonyl groups onto

the phenol backbone. While detailed, step-by-step experimental protocols for this specific

compound are not readily available in the public domain, the general approach is well-

established in organic chemistry. The reaction of phenol with benzenesulfonyl chloride in the

presence of a suitable catalyst, such as a Lewis acid, would be a logical synthetic pathway. The

precise control of reaction conditions is crucial to achieve the desired 2,4-disubstituted product

with high purity.[4]
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Caption: Generalized reaction scheme for the synthesis of 2,4-Bis(phenylsulfonyl)phenol.

Key Industrial Applications
The unique chemical structure of 2,4-Bis(phenylsulfonyl)phenol makes it a valuable

component in several industrial processes:

Thermal Paper Developer: This is the most prominent application.[3][4] In thermal printing,

the compound acts as a color developer, reacting with a leuco dye upon heating to produce

a sharp and stable image.[3] Its high thermal stability and reactivity at specific temperatures

are critical for this function.[3]

Organic Synthesis Intermediate: Its reactive phenolic hydroxyl group and the presence of

two sulfonyl groups make it a versatile building block for the synthesis of more complex

molecules.[4][5] This includes the potential for creating novel pharmaceuticals and advanced

materials.[4][5]

Polymer and Plastics Industry: It is used as a component in the production of various

polymers and plastics, sometimes as a substitute for bisphenol A (BPA).[5]

Hazard Identification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,4-Bis(phenylsulfonyl)phenol is classified as a skin and eye irritant.[4]
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

2,4-Bis(phenylsulfonyl)phenol

CAS: 177325-75-6

Primary Hazards

H315: Causes skin irritation H319: Causes serious eye irritation

Mandatory Personal Protective Equipment (PPE)

Protective Gloves Eye/Face Protection

Mitigation through

Click to download full resolution via product page

Caption: Relationship between the substance, its primary hazards, and required PPE.
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Toxicological and Ecotoxicological Profile: A Data
Gap
A critical consideration for researchers and drug development professionals is the toxicological

profile of a compound. For 2,4-Bis(phenylsulfonyl)phenol (CAS 177325-75-6), there is a

significant lack of available data in the public domain. Authoritative sources such as the

material safety data sheet from TCI Chemicals explicitly state "No information available" for key

toxicological endpoints including:

Acute toxicity

Carcinogenicity

Germ cell mutagenicity

Reproductive toxicity

Specific target organ toxicity (single and repeated exposure)

Similarly, information regarding the ecotoxicological effects and environmental fate of this

specific compound is not currently available. It is crucial to note that while toxicological data

exists for structurally related compounds like phenol and bisphenol S (BPS), these are distinct

chemicals with different CAS numbers. Extrapolating toxicological data between different

compounds is not a valid scientific practice and could lead to unsafe handling procedures.

Therefore, in the absence of specific data, this compound should be handled with a high

degree of caution, assuming it may have significant unknown hazards.

Handling, Storage, and Emergency Procedures
The following protocols are based on the known hazards of skin and eye irritation, as well as

general best practices for handling fine chemical powders of unknown toxicity.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary objective is to minimize exposure through inhalation of dust and direct contact with

skin and eyes.
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Ventilation: All handling of the solid material should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to prevent the dispersion of dust.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust particles and potential splashes.

Skin Protection: Impervious gloves (e.g., nitrile) should be worn at all times. A lab coat and

closed-toe shoes are also required. For larger quantities or where significant dust generation

is possible, additional protective clothing may be necessary.

Respiratory Protection: If working outside of a fume hood where dust may be generated, a

NIOSH-approved respirator for particulates is recommended.

Safe Handling and Storage Protocols
Handling: Avoid creating dust when handling the material. Use appropriate tools to weigh

and transfer the solid. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[2]

First-Aid Measures
These procedures should be followed in the event of accidental exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them water to drink. Seek immediate medical attention.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Hazardous Combustion Products: Thermal decomposition may produce toxic fumes of

carbon monoxide, carbon dioxide, and sulfur oxides.

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures
Spill Cleanup: For a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal. The area of the spill should then

be cleaned with soap and water. For a large spill, evacuate the area and follow institutional

emergency procedures.

Stability and Reactivity
2,4-Bis(phenylsulfonyl)phenol is a stable compound under normal storage conditions.[3]

However, it should be kept away from strong oxidizing agents to prevent potentially vigorous

reactions. As mentioned, thermal decomposition can occur at high temperatures, leading to the

release of hazardous gases.

Conclusion
2,4-Bis(phenylsulfonyl)phenol is a valuable chemical with important industrial applications,

particularly in thermal imaging. Its known hazards are skin and eye irritation, which can be

effectively mitigated with appropriate engineering controls and personal protective equipment. A

significant challenge in providing a complete safety assessment is the lack of publicly available

toxicological and ecotoxicological data for this specific compound. Therefore, a cautious

approach to handling is strongly advised. Researchers and drug development professionals

should treat this compound as potentially having unknown systemic toxicity and take all

necessary precautions to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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